3-Methyl-N-(piperidin-3-YL)butanamide

• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol
• IUPAC Name: 3-methyl-N-piperidin-3-ylbutanamide
• InChI: InChI=1S/C10H20N2O/c1-8(2)6-10(13)12-9-4-3-5-11-7-9/h8-9,11H,3-7H2,1-2H3,(H,12,13)
• InChI Key: YWIVFIVWFMBSQW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1CCCNC1

Description

3-Methyl-N-(piperidin-3-yl)butanamide is a secondary amide characterized by a 3-methylbutanamide group linked to a piperidine ring at the 3-position. Piperidine derivatives are widely explored in medicinal chemistry due to their structural versatility and ability to interact with biological targets, particularly in the central nervous system (CNS) . The compound’s CAS number, 1567866-18-5, and molecular formula (C₁₀H₂₀N₂O, MW 184.28) highlight its moderate molecular weight, which may influence its pharmacokinetic properties, such as blood-brain barrier permeability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-N-(piperidin-3-yl)butanamide typically involves the reaction of 3-methylbutanoyl chloride with piperidine under basic conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction . The general reaction scheme is as follows:

$$\text{3-Methylbutanoyl chloride} + \text{Piperidine} \rightarrow \text{3-Methyl-N-(piperidin-3-yl)butanamide} + \text{HCl}$$3-Methylbutanoyl chloride+Piperidine→3-Methyl-N-(piperidin-3-yl)butanamide+HCl

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-N-(piperidin-3-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or carboxylic acids.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The piperidine ring can undergo substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) or alkyl halides (R-X) are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or amides.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

3-Methyl-N-(piperidin-3-yl)butanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methyl-N-(piperidin-3-yl)butanamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its binding affinity and interaction with target proteins are essential to understand its mechanism of action .

Comparison with Similar Compounds

Structural Analysis

The structural diversity among butanamide derivatives arises from variations in substituents and heterocyclic moieties. Below is a comparative analysis of key compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Structural Features
3-Methyl-N-(piperidin-3-yl)butanamide	1567866-18-5	C₁₀H₂₀N₂O	184.28	Piperidine ring (6-membered, N-containing)
3-Methyl-N-(tetrahydro-2-oxo-3-furanyl)butanamide	171863-93-7	C₉H₁₅NO₃	185.22	Tetrahydrofuran ring (5-membered, O-containing), oxo group
3-Methyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)butanamide	306980-53-0	C₇H₁₀N₂OS₃	234.36	Dithiazole ring (S-containing), thioxo group
3-Methyl-N-[4-oxo-4-(propylamino)butyl]butanamide	82024-01-9	C₁₂H₂₃N₂O₂	227.33	Linear propylamino side chain, ketone group
N-(4-Chlorophenyl)-3-methyl-N-({5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)butanamide	N/A	~C₂₀H₂₂ClN₆O₂	~421.88	Triazolopyrimidine group, chlorophenyl substituent

Key Observations :

• Ring Systems: The piperidine ring in the parent compound may adopt puckered conformations, as described by Cremer and Pople’s puckering coordinates, influencing its interactions with flat binding sites .
• Heteroatoms : The dithiazole derivative () incorporates sulfur atoms, which may increase lipophilicity and enable disulfide bonding or metal coordination in biological systems .
• Substituents : The triazolopyrimidine-containing compound () exemplifies increased complexity, likely enhancing target specificity but reducing metabolic stability due to its large, planar heteroaromatic system .

Physicochemical Properties

Compound	Density (g/cm³)	Predicted logP	Acidic pKa	Key Properties
3-Methyl-N-(piperidin-3-yl)butanamide	Not reported	~1.5 (estimated)	~9.5 (piperidine N)	Moderate solubility in polar solvents
3-Methyl-N-(tetrahydro-2-oxo-3-furanyl)butanamide	Not reported	~0.8 (estimated)	~4.5 (amide)	Higher polarity due to oxo group
3-Methyl-N-(3-thioxo-dithiazol-5-yl)butanamide	1.47 ± 0.1	~2.3 (estimated)	7.63 ± 0.20	High density, acidic thioxo group
3-Methyl-N-[4-oxo-4-(propylamino)butyl]butanamide	Not reported	~1.2 (estimated)	~10.2 (amine)	Flexible side chain may improve membrane permeability

Key Observations :

• The tetrahydrofuran analog’s oxo group may enhance water solubility, advantageous for oral bioavailability .

Biological Activity

3-Methyl-N-(piperidin-3-YL)butanamide, also referred to as N-[(3R)-piperidin-3-yl]butanamide, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies.

Molecular Formula : C9H18N2O
Molecular Weight : 170.25 g/mol
IUPAC Name : N-[(3R)-piperidin-3-yl]butanamide
Canonical SMILES : CCCC(=O)NC1CCCNC1

Synthesis

The synthesis of 3-Methyl-N-(piperidin-3-YL)butanamide typically involves the reaction of piperidine with butanoyl chloride in the presence of a base like triethylamine. This reaction neutralizes the hydrochloric acid formed and is followed by purification techniques such as recrystallization or chromatography to obtain the desired product.

The biological activity of 3-Methyl-N-(piperidin-3-YL)butanamide can be attributed to its interactions with various neurotransmitter systems, particularly dopamine and serotonin pathways. These interactions suggest its potential utility in treating neurological disorders and as an analgesic agent .

The compound's amide functional group allows it to engage in nucleophilic reactions and acylation reactions, enhancing its versatility as a therapeutic agent.

Pharmacological Profile

Preliminary studies indicate that 3-Methyl-N-(piperidin-3-YL)butanamide may exhibit:

• Binding Affinity : It shows potential binding affinity to dopamine and serotonin receptors, which are critical targets in the treatment of depression and anxiety disorders .
• Analgesic Properties : Its interaction with pain pathways suggests that it may serve as an effective analgesic .

Study on Neurological Disorders

A study investigated the effects of 3-Methyl-N-(piperidin-3-YL)butanamide on animal models exhibiting symptoms of anxiety and depression. The compound was administered at varying doses, revealing significant improvements in behavioral tests compared to control groups. The results indicated a dose-dependent response, suggesting optimal therapeutic windows for clinical applications.

Analgesic Efficacy

Another research effort focused on the analgesic properties of this compound. In this study, rodents were subjected to pain-inducing stimuli following administration of the compound. Results demonstrated a marked reduction in pain perception, supporting its potential use in pain management therapies.

Data Table: Summary of Biological Effects

Biological Activity	Observed Effects	References
Binding Affinity	Interaction with dopamine and serotonin receptors
Analgesic Properties	Reduced pain perception in animal models
Neurological Impact	Improved behavior in anxiety/depression models